Cas no 1393570-56-3 (2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol)

2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol structure
1393570-56-3 structure
Product Name:2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol
CAS No:1393570-56-3
MF:C6H6F3NOS
MW:197.178150653839
MDL:MFCD22544099
CID:5602296
PubChem ID:72214630
Update Time:2023-11-24

2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • AB77180
    • EN300-1625751
    • 2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
    • 2-[2-(TRIFLUOROMETHYL)-1,3-THIAZOL-5-YL]ETHANOL
    • 1393570-56-3
    • 5-Thiazoleethanol, 2-(trifluoromethyl)-
    • 2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol
    • MDL： MFCD22544099
    • Inchi： 1S/C6H6F3NOS/c7-6(8,9)5-10-3-4(12-5)1-2-11/h3,11H,1-2H2
    • InChI Key： NSYCNFCYCOJGBF-UHFFFAOYSA-N
    • SMILES： S1C(C(F)(F)F)=NC=C1CCO

Computed Properties

  • Exact Mass: 197.01221947g/mol
  • Monoisotopic Mass: 197.01221947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.450±0.06 g/cm3(Predicted)
  • Boiling Point: 191.6±40.0 °C(Predicted)
  • pka: 14.44±0.10(Predicted)

2-2-(trifluoromethyl)-1,3-thiazol-5-ylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1625751-0.05g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
 1393570-56-3
0.05g
 $827.0 2023-08-31
Enamine
EN300-1625751-0.1g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
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0.1g
 $867.0 2023-08-31
Enamine
EN300-1625751-0.25g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
 1393570-56-3
0.25g
 $906.0 2023-08-31
Enamine
EN300-1625751-0.5g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
 1393570-56-3
0.5g
 $946.0 2023-08-31
Enamine
EN300-1625751-1.0g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
 1393570-56-3
1g
 $1315.0 2023-06-04
Enamine
EN300-1625751-2.5g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
 1393570-56-3
2.5g
 $1931.0 2023-08-31
Enamine
EN300-1625751-5.0g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
 1393570-56-3
5g
 $3812.0 2023-06-04
Enamine
EN300-1625751-10.0g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
 1393570-56-3
10g
 $5652.0 2023-06-04
Enamine
EN300-1625751-1g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
 1393570-56-3
1g
 $986.0 2023-08-31
Enamine
EN300-1625751-5g
2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]ethan-1-ol
 1393570-56-3
5g
 $2858.0 2023-08-31

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